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Compound of Interest

Compound Name: 3-Formyl rifamycin

Cat. No.: B15622794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structure elucidation of

3-formyl rifamycin, a pivotal intermediate in the synthesis of clinically important rifamycin

antibiotics. This document details the synthetic pathways, experimental protocols for

spectroscopic analysis, and presents a consolidated view of the data that confirms its

molecular architecture.

Introduction
3-Formyl rifamycin, also known as rifaldehyde or 3-formyl rifamycin SV, is a semi-synthetic

derivative of the rifamycin class of antibiotics.[1][2] Its significance lies in the reactive aldehyde

group at the C-3 position of the naphthoquinone chromophore, which serves as a chemical

handle for the synthesis of a wide array of rifamycin derivatives, most notably rifampicin.[3] The

elucidation of its precise structure is paramount for understanding its reactivity and for the

rational design of new and more effective antibiotic agents. This guide summarizes the key

analytical techniques and data that have been instrumental in defining the structure of 3-formyl
rifamycin.

Synthesis of 3-Formyl Rifamycin SV
The most common and efficient synthesis of 3-formyl rifamycin SV involves the hydrolysis of

rifampicin. Several other methods, including the acid-mediated cleavage of 3-aminomethyl-

rifamycin S compounds, have also been reported.[4]
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Experimental Protocol: Hydrolysis of Rifampicin
This protocol is adapted from a patented industrial process and offers a high yield of 3-formyl
rifamycin SV.[5]

Materials:

Rifampicin (100 g)

Water (1200 mL)

Hydrochloric acid (35%-37%, 50 mL)

Ethyl acetate (1000 mL)

Saturated aqueous sodium bicarbonate solution

Anhydrous sodium sulfate

Procedure:

Suspend 100 g of rifampicin in 1200 mL of water in a suitable reaction vessel.

Add 50 mL of hydrochloric acid to the suspension.

Heat the mixture to 55°C and maintain this temperature for 8 hours with stirring.

Cool the reaction mixture to 10°C.

Extract the mixture with 1000 mL of ethyl acetate.

Separate the organic layer and wash it with a saturated aqueous solution of sodium

bicarbonate.

Dry the organic layer over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield 3-formyl rifamycin SV.

Expected Yield: Approximately 83.78 g (95.0%).[5]
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Spectroscopic Data and Structure Elucidation
The structural confirmation of 3-formyl rifamycin relies on a combination of spectroscopic

techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).

Mass Spectrometry
High-resolution mass spectrometry (HRMS) provides the exact mass of the molecule, which in

turn confirms its elemental composition.

Table 1: High-Resolution Mass Spectrometry Data for 3-Formyl Rifamycin SV

Parameter Value Reference

Molecular Formula C₃₈H₄₇NO₁₃ [1]

Molecular Weight 725.78 g/mol [1]

Accurate Mass 725.3047 [6]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are powerful tools for elucidating the detailed atomic

connectivity and stereochemistry of 3-formyl rifamycin. While a complete, definitively

assigned ¹³C NMR spectrum is not readily available in a single source, data from related

rifamycin compounds and 2D NMR techniques allow for a confident assignment.[7][8]

3.2.1. Experimental Parameters for NMR Analysis

Solvent: Deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆) are

commonly used.[7]

Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for

better signal dispersion.

Techniques: 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are employed for

complete structural assignment.[7][9]
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Table 2: Key ¹H NMR Chemical Shifts for 3-Formyl Rifamycin SV

Proton
Chemical Shift
(ppm)

Multiplicity Solvent

Formyl-H ~9.5-10.0 s Not specified

H-17 ~6.52 m DMSO-d₆

H-18 ~6.50 m DMSO-d₆

H-19 ~6.24 m DMSO-d₆

3H-13 ~1.63 s DMSO-d₆

3H-14 ~2.17 s DMSO-d₆

HO-8 ~11.25 br s DMSO-d₆

H-N(amide) ~10.71 br s DMSO-d₆

Note: Chemical shifts

can vary slightly

depending on the

solvent and

experimental

conditions. Data

compiled from[3][7].

Table 3: Proposed ¹³C NMR Chemical Shift Assignments for 3-Formyl Rifamycin SV
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Carbon
Chemical Shift
(ppm)

Carbon
Chemical Shift
(ppm)

C-1 ~180.6 C-15 ~169.5

C-2 ~111.0 C-16 ~128.9

C-3 ~112.4 C-17 ~136.9

C-4 ~179.9 C-18 ~125.2

C-5 ~101.2 C-19 ~142.2

C-6 ~167.3 C-20 ~36.7

C-7 ~101.8 C-21 ~77.7

C-8 ~177.3 C-22 ~37.6

C-9 ~112.4 C-23 Not Assigned

C-10 ~136.4 C-24 Not Assigned

C-11 ~190.8 C-25 Not Assigned

C-12 ~107.4 C-26 Not Assigned

C-13 ~21.8 C-27 Not Assigned

C-14 ~7.3 Formyl-C Not Assigned

Note: These are

proposed

assignments based on

data for a closely

related derivative, 3-

methyliminomethylrifa

mycin S, in DMSO-

d₆[7]. The formyl

carbon is expected to

be in the range of

190-200 ppm.
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Ultraviolet-Visible (UV-Vis) Spectroscopy
The extended conjugated system of the naphthoquinone chromophore in 3-formyl rifamycin
results in strong absorption in the visible region, giving it a characteristic reddish-orange color.

Table 4: UV-Vis Absorption Maxima for 3-Formyl Rifamycin

Wavelength (λmax)

220 nm

240 nm

262 nm

324 nm

489 nm

Data from[2].

X-ray Crystallography
While a crystal structure of 3-formyl rifamycin SV itself is not publicly available, X-ray

crystallography has been instrumental in determining the three-dimensional structure of closely

related rifamycins, such as Rifamycin O.[10] These studies confirm the overall ansa-

macrocyclic structure and the stereochemistry of the chiral centers, which can be confidently

extrapolated to 3-formyl rifamycin. The ansa chain folds over the naphthoquinone ring,

creating a basket-like structure that is crucial for its biological activity.

Visualizations
Structure Elucidation Workflow
The following diagram illustrates the general workflow for the structure elucidation of 3-formyl
rifamycin.
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Figure 1. Workflow for the structure elucidation of 3-formyl rifamycin.

Key Functional Groups of 3-Formyl Rifamycin
This diagram highlights the key functional groups of the 3-formyl rifamycin molecule.
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Figure 2. Key functional moieties of the 3-formyl rifamycin structure.

Conclusion
The structure of 3-formyl rifamycin has been unequivocally established through a

combination of chemical synthesis and comprehensive spectroscopic analysis. High-resolution

mass spectrometry confirms its elemental composition, while detailed 1D and 2D NMR studies

have elucidated the intricate connectivity and stereochemistry of the molecule. This

foundational knowledge is critical for the ongoing development of novel rifamycin-based

therapeutics to combat bacterial infections.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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